Cas no 6959-73-5 (Urea,N-[2-(methylsulfonyl)ethyl]-)

• Product Name: Urea,N-[2-(methylsulfonyl)ethyl]-
• CAS No: 6959-73-5
• MF: C₄H₁₀N₂O₃S
• MW: 166.198799610138
• CID: 525011
• PubChem ID: 250253
• Update Time: 2025-04-19

Urea,N-[2-(methylsulfonyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2-(methylsulfonyl)ethyl]-
• 6959-73-5
• NSC-69433
• SCHEMBL2709816
• NSC69433
• N-[2-(Methanesulfonyl)ethyl]carbamimidic acid
• DTXSID40989668

• Inchi： 1S/C4H10N2O3S/c1-10(8,9)3-2-6-4(5)7/h2-3H2,1H3,(H3,5,6,7)
• InChI Key： RRBQNJXQYGPMPA-UHFFFAOYSA-N
• SMILES： S(C)(CCNC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 166.0413
• Monoisotopic Mass: 166.041213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: -1.7

Experimental Properties

• Density: 1.327
• Boiling Point: 393°Cat760mmHg
• Flash Point: 191.5°C
• Refractive Index: 1.499
• PSA: 89.26
• LogP: 0.87130